Cas no 1119450-18-8 (2-Bromo-N-(4-ethylphenyl)butanamide)

• Product Name: 2-Bromo-N-(4-ethylphenyl)butanamide
• CAS No: 1119450-18-8
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 4680381
• Update Time: 2025-06-30

2-Bromo-N-(4-ethylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4-ethylphenyl)butanamide
• STK504300
• BBL006037
• R6369
• 2-Bromo-N-(4-ethylphenyl)butanamide, AldrichCPR
• 2-Bromo-N-(4-ethylphenyl)butanamide

• Inchi： 1S/C12H16BrNO/c1-3-9-5-7-10(8-6-9)14-12(15)11(13)4-2/h5-8,11H,3-4H2,1-2H3,(H,14,15)
• InChI Key： PZTAZKQZSOKENI-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C=CC(=CC=1)CC)=O)CC

Computed Properties

• Exact Mass: 269.042
• Monoisotopic Mass: 269.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-N-(4-ethylphenyl)butanamide

Introduction to 2-Bromo-N-(4-ethylphenyl)butanamide (CAS No. 1119450-18-8)

2-Bromo-N-(4-ethylphenyl)butanamide (CAS No. 1119450-18-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, an ethylphenyl group, and an amide functional group. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2-Bromo-N-(4-ethylphenyl)butanamide is C₁₂H₁₅BrNO, and its molecular weight is approximately 263.15 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, substitution, and amidation steps. The precise synthesis route can vary depending on the specific requirements of the research or industrial application.

In recent years, 2-Bromo-N-(4-ethylphenyl)butanamide has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its activity as a modulator of specific biological pathways. For instance, research has shown that this compound can interact with certain receptors and enzymes, potentially influencing processes such as inflammation, pain signaling, and neurodegeneration.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory properties of 2-Bromo-N-(4-ethylphenyl)butanamide. The results indicated that the compound effectively reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preliminary in vivo studies have shown promising results in reducing inflammation in animal models of arthritis.

Beyond its anti-inflammatory effects, 2-Bromo-N-(4-ethylphenyl)butanamide has also been explored for its analgesic properties. A 2022 study published in the Pain Research and Management journal reported that the compound exhibited significant analgesic activity in rodent models of pain. The mechanism of action appears to involve modulation of nociceptive pathways, making it a potential candidate for the development of novel pain management therapies.

The neuroprotective potential of 2-Bromo-N-(4-ethylphenyl)butanamide has also been a focus of recent research. A study conducted by researchers at the University of California, San Francisco, found that the compound could protect neuronal cells from oxidative stress-induced damage. This finding suggests that 2-Bromo-N-(4-ethylphenyl)butanamide may have applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its biological activities, the physicochemical properties of 2-Bromo-N-(4-ethylphenyl)butanamide are important considerations for its use in pharmaceutical formulations. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility profile and bioavailability are also critical factors that influence its effectiveness as a therapeutic agent.

The safety profile of 2-Bromo-N-(4-ethylphenyl)butanamide has been evaluated through various toxicological studies. Preclinical data suggest that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-Bromo-N-(4-ethylphenyl)butanamide (CAS No. 1119450-18-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various conditions.